Cas no 2228716-76-3 (3-(2-chloro-6-methylpyridin-3-yl)butan-1-amine)

• Product Name: 3-(2-chloro-6-methylpyridin-3-yl)butan-1-amine
• CAS No: 2228716-76-3
• MF: C₁₀H₁₅ClN₂
• MW: 198.692501306534
• CID: 6029642
• PubChem ID: 165970473
• Update Time: 2025-10-28

3-(2-chloro-6-methylpyridin-3-yl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-chloro-6-methylpyridin-3-yl)butan-1-amine
• EN300-1979778
• 2228716-76-3

• Inchi： 1S/C10H15ClN2/c1-7(5-6-12)9-4-3-8(2)13-10(9)11/h3-4,7H,5-6,12H2,1-2H3
• InChI Key： ZTFZJJPTRAAPIE-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C)N=1)C(C)CCN

Computed Properties

• Exact Mass: 198.0923762g/mol
• Monoisotopic Mass: 198.0923762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38.9Ų

Additional information on 3-(2-chloro-6-methylpyridin-3-yl)butan-1-amine

3-(2-Chloro-6-Methylpyridin-3-Yl)Butan-1-Amine: A Comprehensive Overview

3-(2-Chloro-6-Methylpyridin-3-Yl)Butan-1-Amine, also known by its CAS number 2228716-76-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, characterized by its unique structure, has garnered attention due to its potential applications in drug discovery and material science. Recent advancements in synthetic methodologies and computational modeling have further illuminated its properties and functionalities, making it a subject of ongoing research.

The molecular structure of 3-(2-Chloro-6-Methylpyridin-3-Yl)Butan-1-Amine consists of a pyridine ring substituted with a chlorine atom at position 2, a methyl group at position 6, and an aminoalkyl chain at position 3. This configuration imparts the compound with distinct electronic and steric properties, which are crucial for its interactions in various chemical environments. The presence of the amino group at the terminal end of the butyl chain introduces additional versatility, enabling this compound to participate in a wide range of chemical reactions, including nucleophilic substitutions and hydrogen bonding.

Recent studies have explored the role of 3-(2-Chloro-6-Methylpyridin-3-Yl)Butan-1-Amine in medicinal chemistry. Researchers have investigated its potential as a building block for constructing bioactive molecules. For instance, the compound has been utilized in the synthesis of ligands for G-protein coupled receptors (GPCRs), which are critical targets for drug development. The ability of this compound to modulate receptor activity through its unique structural features has been highlighted in several preclinical studies.

In addition to its pharmacological applications, 3-(2-Chloro-6-Methylpyridin-3-Yl)Butan-1-Amine has also found relevance in materials science. Its ability to form stable complexes with metal ions has led to its exploration as a ligand in coordination chemistry. Recent research has demonstrated its utility in constructing metalloporphyrins, which are promising candidates for applications in catalysis and energy storage.

The synthesis of CAS No 2228716-76-3 involves a multi-step process that combines principles from both classical organic chemistry and modern catalytic methods. Key steps include the chlorination of pyridine derivatives, alkylation reactions, and amine functionalization. The optimization of these steps has been a focus of recent studies, with researchers employing green chemistry approaches to enhance yield and reduce environmental impact.

The physical properties of this compound, such as its melting point, solubility, and stability under various conditions, have been extensively characterized using advanced analytical techniques like NMR spectroscopy and mass spectrometry. These studies have provided valuable insights into its behavior under different chemical and physical conditions, aiding in its application across diverse fields.

In conclusion, 3-(2-Chloro-6-Methylpyridin-3-Yl)Butan-1-Amine, or CAS No 2228716-76-3, stands as a versatile compound with multifaceted applications. Its role as a building block in drug discovery, material science, and catalysis underscores its importance in contemporary chemical research. As ongoing studies continue to unravel its potential, this compound is poised to contribute significantly to advancements across various scientific domains.